Cas no 681168-06-9 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 681168-06-9
• MF: C₁₆H₁₁BrN₂O₃S₂
• MW: 423.304140329361
• CID: 5955957
• PubChem ID: 4260435
• Update Time: 2025-07-23

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-2,3-dihydro-
• AKOS024581298
• SR-01000006931-1
• 681168-06-9
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• SR-01000006931
• F0537-0211
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• Inchi： 1S/C16H11BrN2O3S2/c17-14-6-5-13(24-14)9-8-23-16(18-9)19-15(20)12-7-21-10-3-1-2-4-11(10)22-12/h1-6,8,12H,7H2,(H,18,19,20)
• InChI Key： ABWOAAQACYYSNU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1=NC(C2SC(Br)=CC=2)=CS1)=O

Computed Properties

• Exact Mass: 421.93945g/mol
• Monoisotopic Mass: 421.93945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 117Ų

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681168-06-9)

The compound N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681168-06-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 5-bromothiophene moiety linked to a thiazole ring and a benzodioxine core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently searched questions related to this compound is: "What are the applications of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in drug development?" Current studies suggest that this molecule exhibits notable interactions with enzymes and receptors involved in inflammation and cellular signaling. Its bromothiophene and thiazole components are known to enhance binding affinity, making it a valuable scaffold for designing novel therapeutics.

In the context of sustainability and green chemistry, another hot topic is: "How can N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide be synthesized using eco-friendly methods?" Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental impact of producing such complex molecules. Researchers are exploring microwave-assisted synthesis and biocatalysis as potential green alternatives.

The structural complexity of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide also raises questions about its physicochemical properties. For instance, "What is the solubility and stability of CAS No. 681168-06-9 under physiological conditions?" is a common query among pharmacologists. Preliminary data indicate that the compound demonstrates moderate solubility in polar solvents and maintains stability across a wide pH range, which is advantageous for formulation development.

Another area of interest is the computational modeling of this compound. With the rise of AI-driven drug discovery, scientists are increasingly asking: "Can machine learning predict the bioactivity of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide?" In silico studies have revealed potential binding modes with target proteins, accelerating the identification of lead compounds in virtual screening campaigns.

From a regulatory perspective, the compound's safety profile is a critical consideration. While it is not classified as a hazardous material, researchers emphasize the need for thorough toxicological assessments. Queries like "What are the ADME (Absorption, Distribution, Metabolism, Excretion) properties of CAS No. 681168-06-9?" highlight the growing demand for comprehensive pharmacokinetic data to support preclinical studies.

In summary, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug design to green synthesis—make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.